molecular formula C6HCl3F2 B8272739 2,4-Difluoro-1,3,5-trichlorobenzene

2,4-Difluoro-1,3,5-trichlorobenzene

Cat. No.: B8272739
M. Wt: 217.4 g/mol
InChI Key: FKAPHOWNHUKXRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Difluoro-1,3,5-trichlorobenzene is a useful research compound. Its molecular formula is C6HCl3F2 and its molecular weight is 217.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6HCl3F2

Molecular Weight

217.4 g/mol

IUPAC Name

1,3,5-trichloro-2,4-difluorobenzene

InChI

InChI=1S/C6HCl3F2/c7-2-1-3(8)6(11)4(9)5(2)10/h1H

InChI Key

FKAPHOWNHUKXRW-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=C(C(=C1Cl)F)Cl)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

31.1 g of 3,5-dichloro-2,4-difluoroaniline (0.157 mol) was added to 100 ml of a solution of concentrated hydrochloric acid and water (1:1) at 70° C. The resulting mixture was stirred to be a slurry and cooled to 0-5° C. To the mixture was added 11.6 g of aqueous solution of sodium nitrite (0.165 mol) over 30 minutes. The resulting solution was added to a solution of CuCl (0.188 mol) and hydrochloric acid (100 ml). The reaction mixture was stirred for 2 hours and kept overnight. Fractions obtained by wet-distillation were extracted with toluene. The extract was washed successively with 10% aqueous solution of NaOH, concentrated sulfuric acid and water, dried over sodium sulfate and evaporated. The residue was recrystallized from toluene to give 27.7 g of 2,4-difluoro-1,3,5-trichlorobenzene (0.127 mol) in 81.1% yield.
Quantity
31.1 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
11.6 g
Type
reactant
Reaction Step Two
Quantity
0.165 mol
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
CuCl
Quantity
0.188 mol
Type
catalyst
Reaction Step Three

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